Cas no 1896923-37-7 (1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine
• CAS No: 1896923-37-7
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5737637
• PubChem ID: 117285888
• Update Time: 2025-10-29

1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1896923-37-7
• EN300-1282857
• 1-[(4-Chloro-3-methylphenyl)methyl]cyclopropan-1-amine
• CID 117285888
• Cyclopropanamine, 1-[(4-chloro-3-methylphenyl)methyl]-
• 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine

• Inchi： 1S/C11H14ClN/c1-8-6-9(2-3-10(8)12)7-11(13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： BYQOAVLLCCBHLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(CC1)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 276.7±20.0 °C(Predicted)
• pka: 8.18±0.20(Predicted)

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1896923-37-7 and Product Name: 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine

The compound with the CAS number 1896923-37-7 and the product name 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a 4-chloro-3-methylphenyl substituent and a cyclopropan-1-amine moiety contributes to its distinctive chemical properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating cyclopropane rings. The cyclopropan-1-amine moiety in this compound introduces rigidity to the molecular structure, which can enhance binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The 4-chloro-3-methylphenyl group further modulates the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles.

In the context of contemporary pharmaceutical research, compounds like 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine are being explored for their potential in addressing unmet medical needs. The structural motif of this compound suggests applications in the development of novel therapeutics for neurological disorders, cancer, and inflammatory conditions. The cyclopropane ring is known to enhance metabolic stability, a crucial factor in drug design. Additionally, the chloro and methyl substituents provide opportunities for further derivatization, enabling the creation of a diverse library of analogs with tailored biological activities.

Advances in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular modeling studies indicate that 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine may interact with specific amino acid residues in target proteins, potentially leading to inhibitory effects on key enzymes. This has spurred interest in synthesizing derivatives with optimized binding properties. The compound's potential as a scaffold for drug development aligns with current trends toward rational drug design, where structural features are meticulously engineered to maximize therapeutic efficacy.

The synthesis of 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include functional group transformations such as chlorination and amination, followed by ring-closing metathesis to introduce the cyclopropane moiety. These synthetic strategies not only highlight the versatility of current methodologies but also underscore the importance of robust synthetic routes in ensuring high yields and purity.

Evaluation of this compound's pharmacological profile is ongoing, with preliminary data suggesting promising interactions with biological targets relevant to several diseases. The combination of structural rigidity provided by the cyclopropane ring and electronic modulation by the aromatic substituents makes this molecule an attractive candidate for further preclinical studies. Such investigations aim to elucidate its mechanism of action and assess its potential as a lead compound for novel therapeutic agents.

The broader significance of this compound lies in its contribution to the expanding arsenal of pharmacological tools available for treating complex diseases. As research progresses, derivatives like 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine may serve as valuable starting points for developing next-generation drugs. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will further accelerate the optimization process.

In conclusion, 1-(4-chloro-3-methylphenyl)methylcyclopropan-1-amine (CAS No. 1896923-37-7) exemplifies the innovative spirit driving pharmaceutical research today. Its unique structural features and promising biological profile position it as a key player in future drug development efforts. Continued investigation into this compound and its derivatives holds great promise for advancing therapeutic strategies across multiple disease areas.